Cas no 2503209-45-6 (4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride)

• Product Name: 4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride
• CAS No: 2503209-45-6
• MF: C₁₀H₁₄Cl₂N₂O₂
• MW: 265.136360645294
• CID: 6376860
• PubChem ID: 53398409
• Update Time: 2025-10-31

4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride
• (3S,4R)-4-pyridin-4-ylpyrrolidine-3-carboxylic acid dihydrochloride
• 2503209-45-6
• EN300-10832062
• AKOS032960950
• FT-0697237
• (+/-)-trans-4-(4-pyridinyl)-pyrrolidine-3-carboxylic acid dihydrochloride
• SCHEMBL15862225
• (3S,4R)-4-pyridin-4-ylpyrrolidine-3-carboxylic acid;dihydrochloride

• Inchi： 1S/C10H12N2O2.2ClH/c13-10(14)9-6-12-5-8(9)7-1-3-11-4-2-7;;/h1-4,8-9,12H,5-6H2,(H,13,14);2*1H
• InChI Key： GUMWLQDUMJSNQW-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1CNCC1C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 264.0432331g/mol
• Monoisotopic Mass: 264.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride

Introduction to 4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride (CAS No. 2503209-45-6)

4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride, identified by the CAS number 2503209-45-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a pyridine ring linked to a pyrrolidine scaffold, with a carboxylic acid functional group and a dihydrochloride salt form. Its unique structural configuration makes it a valuable scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The< strong>pyridine moiety in this molecule is well-known for its ability to interact with biological targets such as enzymes and receptors, making it a popular component in medicinal chemistry. The< strong>pyrrolidine ring, on the other hand, contributes to the compound's solubility and bioavailability, which are critical factors in drug design. The presence of a< strong>carboxylic acid dihydrochloride salt form enhances its stability and solubility, facilitating its use in both in vitro and in vivo studies.

In recent years, there has been growing interest in< strong>4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride due to its potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. Researchers have been exploring its pharmacological properties, particularly its interaction with neurotransmitter systems and its ability to modulate enzyme activity. Preliminary studies suggest that this compound may exhibit< strong>antidepressant,< strongantilipidemic, and< stronganti-inflammatory effects.

The< strong>pyridine-based compounds have been extensively studied for their role in central nervous system (CNS) disorders. The structural features of< strong>4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride allow it to mimic or interfere with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function. This makes it a promising candidate for developing novel therapeutics for conditions like depression and anxiety.

In addition to its potential in CNS disorders, this compound has shown promise in the treatment of cardiovascular diseases. Studies indicate that< strong>4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride can interact with enzymes involved in lipid metabolism, potentially leading to improvements in cholesterol levels and reducing the risk of atherosclerosis. The< strong>carboxylic acid dihydrochloride salt form also enhances its bioavailability, ensuring efficient absorption and distribution within the body.

The< stronganti-inflammatory properties of this compound have also been explored. Chronic inflammation is a key factor in various diseases, including arthritis and metabolic syndrome. By modulating inflammatory pathways, 4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride may help reduce inflammation and alleviate associated symptoms. Its ability to interact with inflammatory cytokines and enzymes suggests that it could be a valuable addition to anti-inflammatory therapies.

The synthesis of< strong>4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. The final step involves converting the free carboxylic acid into its dihydrochloride salt form, which enhances the compound's stability and solubility.

Ongoing research is focused on optimizing the synthesis of this compound to improve scalability and cost-effectiveness for industrial production. Additionally, computational modeling techniques are being used to predict the pharmacokinetic properties of 4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride, aiding in the design of more effective derivatives with enhanced therapeutic profiles.

The pharmacological evaluation of this compound involves both in vitro and in vivo studies to assess its efficacy and safety profile. In vitro assays are conducted using cell cultures to evaluate interactions with specific biological targets, while animal models provide insights into its behavior within a living organism. These studies help determine optimal dosages and potential side effects before human trials can commence.

The potential therapeutic applications of 4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride warrant further investigation into its mechanism of action. Understanding how this compound interacts with biological systems at the molecular level will be crucial for developing targeted therapies with minimal side effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing this research from preclinical stages to clinical trials.

In conclusion, 4-(pyridin-4-y1) pyrrolidine - 3 - carboxylic aci d hydroch lor ide (CAS No . 2503209 - 45 - 6 ) represents an exciting avenue i n pharmaceutical research due t o i ts unique structu ral features an d p ossible therapeutic applications . Its potential i n treating neurological , cardiovascular , an d inflammatory conditi ons makes it a valuable compoun d f or further exploration . With continued resea rch an d development , thi s compoun d holds promise f or becoming part o f future medical treatments . p >